![molecular formula C17H20FNO5S3 B2819524 4-((4-Ethoxy-3-fluorophenyl)sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane 1,1-dioxide CAS No. 2034334-30-8](/img/structure/B2819524.png)
4-((4-Ethoxy-3-fluorophenyl)sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane 1,1-dioxide
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Description
4-((4-Ethoxy-3-fluorophenyl)sulfonyl)-7-(thiophen-2-yl)-1,4-thiazepane 1,1-dioxide is a useful research compound. Its molecular formula is C17H20FNO5S3 and its molecular weight is 433.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Properties
Thiophene Derivatives
A study on the synthesis of thiophene 1,1-dioxides demonstrates methods to tune their optoelectronic properties by introducing electron-donating or electron-withdrawing substituents, which significantly affect their electronic characteristics (Tsai et al., 2013). This research could be relevant for understanding the synthetic pathways and potential electronic applications of complex thiophene-based molecules.
Polymer Applications
Research on comb-shaped poly(arylene ether sulfone)s with sulfonated side chains for proton exchange membranes in fuel cells highlights the importance of sulfonyl and thiophene groups in creating materials with high proton conductivity and good thermal stability (Kim et al., 2008). This suggests potential applications of sulfonyl-thiophene compounds in energy technology.
Electrochemical Applications
A study on the electrochemical polymerization of poly(3-(4-fluorophenyl)thiophene) in ionic liquids demonstrates the use of fluorophenyl and thiophene units in creating electroactive polymers, which are explored for their potential in electronic devices and sensors (Naudin et al., 2002).
properties
IUPAC Name |
4-(4-ethoxy-3-fluorophenyl)sulfonyl-7-thiophen-2-yl-1,4-thiazepane 1,1-dioxide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20FNO5S3/c1-2-24-15-6-5-13(12-14(15)18)27(22,23)19-8-7-17(16-4-3-10-25-16)26(20,21)11-9-19/h3-6,10,12,17H,2,7-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAXGEFHESDLYQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)S(=O)(=O)N2CCC(S(=O)(=O)CC2)C3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20FNO5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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